Cas no 1891253-78-3 (3-Ethyl-2,6-difluorobenzaldehyde)

• Product Name: 3-Ethyl-2,6-difluorobenzaldehyde
• CAS No: 1891253-78-3
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 5463280
• Update Time: 2025-10-28

3-Ethyl-2,6-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2,6-difluorobenzaldehyde
• Z2732505737

• Inchi： 1S/C9H8F2O/c1-2-6-3-4-8(10)7(5-12)9(6)11/h3-5H,2H2,1H3
• InChI Key： QAWQJMAWSNQTHI-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=C(C=CC=1CC)F

Computed Properties

• Exact Mass: 170.05432120 g/mol
• Monoisotopic Mass: 170.05432120 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 170.16
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Additional information on 3-Ethyl-2,6-difluorobenzaldehyde

Recent Advances in the Application of 3-Ethyl-2,6-difluorobenzaldehyde (CAS: 1891253-78-3) in Chemical Biology and Pharmaceutical Research

3-Ethyl-2,6-difluorobenzaldehyde (CAS: 1891253-78-3) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological pathways. This aromatic aldehyde derivative is characterized by its unique substitution pattern, which enhances its reactivity and selectivity in various chemical transformations. Recent studies have highlighted its potential as a building block for the construction of complex molecular architectures with significant biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-Ethyl-2,6-difluorobenzaldehyde as a precursor for the synthesis of a series of small-molecule inhibitors targeting the JAK-STAT signaling pathway. The compound's difluorinated aromatic ring was found to improve metabolic stability and binding affinity to the target proteins, leading to enhanced pharmacokinetic properties. The study reported a 40% increase in inhibitory activity compared to non-fluorinated analogs, demonstrating the importance of strategic fluorine substitution in drug design.

Another significant application was reported in the field of antimicrobial drug development. A research team at the University of Cambridge incorporated 3-Ethyl-2,6-difluorobenzaldehyde into the synthesis of novel quinolone derivatives with potent activity against multidrug-resistant bacterial strains. The electron-withdrawing effect of the fluorine atoms was crucial for maintaining the compounds' antibacterial efficacy while reducing cytotoxicity against mammalian cells. These findings were published in the European Journal of Medicinal Chemistry in early 2024.

The compound has also shown promise in materials science applications. A recent patent (WO2023124567) describes its use in the preparation of liquid crystal materials for display technologies. The ethyl and fluorine substituents were found to optimize the mesomorphic properties of the resulting materials, offering improved thermal stability and response times compared to conventional formulations.

From a synthetic chemistry perspective, several innovative methodologies have been developed for the efficient production of 3-Ethyl-2,6-difluorobenzaldehyde. A 2024 Nature Protocols paper detailed a continuous-flow process that achieves 85% yield with excellent purity, addressing previous challenges in large-scale production. This advancement is particularly significant given the growing demand for fluorinated building blocks in pharmaceutical manufacturing.

Looking forward, the unique properties of 3-Ethyl-2,6-difluorobenzaldehyde position it as a valuable tool in drug discovery and materials science. Ongoing research is exploring its potential in the development of PET imaging agents and covalent inhibitors, leveraging the fluorine atoms for both structural and functional advantages. As synthetic methods continue to improve and new applications are discovered, this compound is expected to play an increasingly important role in chemical biology and pharmaceutical research.